N-(4-fluorobenzyl)-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanamide

• Molecular Formula: C21H20FNO4
• Molecular Weight: 369.4 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-(7-methoxy-4-methyl-2-oxochromen-3-yl)propanamide
• InChI: InChI=1S/C21H20FNO4/c1-13-17-8-7-16(26-2)11-19(17)27-21(25)18(13)9-10-20(24)23-12-14-3-5-15(22)6-4-14/h3-8,11H,9-10,12H2,1-2H3,(H,23,24)
• InChI Key: DJRNDJCNQAMINM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OC)CCC(=O)NCC3=CC=C(C=C3)F

Description

N-[(4-Fluorophenyl)methyl]-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanamide is a complex organic compound with a molecular formula of C22H22FNO4 and a molecular weight of 383.41 g/mol . This compound is part of the coumarin family, known for their diverse biological activities and applications in various fields such as medicine and chemistry .

Preparation Methods

The synthesis of N-[(4-Fluorophenyl)methyl]-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanamide involves several steps. One common method includes the reaction of 7-methoxy-4-methylcoumarin with 4-fluorobenzylamine under specific conditions . The reaction typically requires a solvent such as ethanol and a catalyst like hydrochloric acid. The mixture is heated to facilitate the reaction, and the product is then purified through recrystallization .

Chemical Reactions Analysis

N-[(4-Fluorophenyl)methyl]-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluorine atom, using reagents like sodium hydroxide.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It has been studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(4-Fluorophenyl)methyl]-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes and receptors, leading to its biological effects . The exact pathways and targets are still under investigation, but it is known to affect cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

N-[(4-Fluorophenyl)methyl]-3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanamide is unique due to its specific structure and the presence of both fluorine and methoxy groups. Similar compounds include:

7-Methoxy-4-methylcoumarin: Lacks the fluorophenylmethyl group, resulting in different biological activities.

4-Fluorobenzylamine: Lacks the coumarin moiety, leading to different chemical properties.

N-[(4-Fluorophenyl)methyl]-3-(7-methoxy-4,8-dimethyl-2-oxochromen-3-yl)propanamide: A closely related compound with an additional methyl group, which may alter its reactivity and biological effects.

This compound’s unique combination of functional groups makes it a valuable subject for further research and development in various scientific fields.